Cas no 1648864-26-9 (tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate)
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate
- LZHGANPAYCORSP-UHFFFAOYSA-N
- FCH3848977
- tert-Butyl 3-(2-(tosyloxy)ethoxy)pyrrolidine-1-carboxylate
- tert-butyl 3-(2-(tosyloxy)ethoxy)pyrrolidine-1 -carboxylate
- Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate
-
- Inchi: 1S/C18H27NO6S/c1-14-5-7-16(8-6-14)26(21,22)24-12-11-23-15-9-10-19(13-15)17(20)25-18(2,3)4/h5-8,15H,9-13H2,1-4H3
- InChI Key: LZHGANPAYCORSP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOC1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 557
- Topological Polar Surface Area: 90.5
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 507.0±50.0 °C at 760 mmHg
- Flash Point: 162.5±23.4 °C
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T118165-50mg |
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate |
1648864-26-9 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | T118165-100mg |
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate |
1648864-26-9 | 100mg |
$ 185.00 | 2022-06-03 |
tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate
Professional Introduction to Tert-Butyl 3-(2-(Tosyloxy)ethoxy)-pyrrolidine-1-carboxylate (CAS No. 1648864-26-9)
Tert-Butyl 3-(2-(ethoxy)-pyrrolidine-1-carboxylate
is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1648864-26-9, represents a sophisticated molecular architecture that combines a pyrrolidine core with functionalized alkoxy and tosyloxy groups. The presence of these functional groups not only enhances the compound's reactivity but also opens up a myriad of possibilities for its application in drug discovery and molecular medicine.The pyrrolidine ring is a prominent feature in many bioactive molecules, known for its ability to mimic natural amino acid structures and thereby interact with biological targets. In Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate, the pyrrolidine core is further elaborated with an ethoxy group at the 3-position and a tosyloxy group at the 2-position. The tert-butyl ester group at the 1-position adds another layer of functionality, making this compound a versatile intermediate in synthetic chemistry.
The tosyloxy group, specifically, is a powerful protecting group that enhances the stability of the compound during synthetic transformations while maintaining its reactivity in subsequent steps. This characteristic makes Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate an invaluable building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrrolidine derivatives, in particular, have been extensively studied for their potential as pharmacophores due to their ability to engage with various biological targets. For instance, studies have shown that pyrrolidine-based scaffolds can interact with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases.
In the context of current research, Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate has been explored as a precursor in the synthesis of potential drug candidates. The compound's structural features allow for modifications that can fine-tune its binding affinity and selectivity towards specific biological targets. This adaptability is crucial in drug development, where achieving high efficacy while minimizing side effects is paramount.
The synthesis of Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tosyloxy group at the 2-position is particularly critical, as it not only stabilizes the molecule but also provides a handle for further functionalization. The tert-butyl ester group at the 1-position can be later hydrolyzed or converted into other functional groups, depending on the desired outcome of the synthetic route.
One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop targeted therapies that can effectively treat these conditions. Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate has been used as a key intermediate in synthesizing such inhibitors due to its ability to serve as a scaffold for further derivatization.
Another area where this compound has shown promise is in the field of immunomodulation. Pyrrolidine derivatives have been investigated for their ability to modulate immune responses by interacting with immune cells and signaling pathways. Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate could potentially be used to develop new immunotherapies that target specific aspects of immune function, offering hope for treating autoimmune diseases and enhancing vaccine efficacy.
The versatility of Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate also extends to its use as a ligand in coordination chemistry. The presence of multiple functional groups allows it to bind with various metal ions, forming coordination complexes that have applications in catalysis and material science. These complexes can exhibit unique properties that make them useful in industrial processes or as components in advanced materials.
In summary, Tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1-carboxylate (CAS No. 1648864-26-9) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent building block for synthesizing complex molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow even further.
1648864-26-9 (tert-Butyl 3-(2-(tosyloxy)ethoxy)-pyrrolidine-1 -carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)